1-(2-Chloropyrimidin-4-yl)ethanol

• CAS No.: 1312535-79-7
• Molecular Formula: C6H7ClN2O
• Molecular Weight: 158.58 g/mol
• IUPAC Name: 1-(2-chloropyrimidin-4-yl)ethanol
• InChI: InChI=1S/C6H7ClN2O/c1-4(10)5-2-3-8-6(7)9-5/h2-4,10H,1H3
• InChI Key: MIUDYNZFUBDJPT-UHFFFAOYSA-N
• SMILES: CC(C1=NC(=NC=C1)Cl)O

Description

1-(2-Chloropyrimidin-4-yl)ethanol is a useful research compound. Its molecular formula is C6H7ClN2O and its molecular weight is 158.58 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 158.0246905 g/mol and the complexity rating of the compound is 112. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a solution of 1-(2-chloropyrimidin-4-yl)ethanone (600 mg, 3.83 mmol) in MeOH (5 mL) at 0° C. was added sodium borohydride (145 mg, 3.83 mmol) and stirred for 30 min. The solution was diluted with EtOAc, washed with brine, dried with MgSO4, filtered, and concentrated to dryness to afford 1-(2-chloropyrimidin-4-yl)ethanol (220 mg, 1.39 mmol, 36% yield). MS ESI: [M+H]+ m/z 159.0. 1H NMR (500 MHz, CDCl3) δ 8.60 (d, J=5.1, 1H), 7.39 (d, J=5.1, 1H), 4.87 (q, J=6.6, 1H), 1.53 (m, 3H).

Synthesis routes and methods II

Procedure details